Cas no 1016-40-6 (1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester)

1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester structure
1016-40-6 structure
Product Name:1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester
CAS No:1016-40-6
MF:C8H11N3O4
MW:213.190641641617
CID:187387
PubChem ID:13909
Update Time:2025-04-19

1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-aceticacid, 2-methyl-5-nitro-, ethyl ester
    • 2-Methyl-5-nitro-1H-imidazole-1-acetic acid ethyl ester
    • ethyl 2-(2-methyl-5-nitroimidazol-1-yl)acetate
    • ETHYL 2‐METHYL‐5‐NITRO‐1H‐IMIDAZOLE‐1‐ACETATE
    • (2-Methyl-5-nitro-imidazol-1-yl)-acetic acid ethyl ester
    • Ethyl (2-methyl-5-nitro-1H-imidazol-1-yl)acetate
    • E90110
    • Ethyl 2-methyl-5-nitro-1H-imidazole-1-acetate
    • ethyl 2-(2-methyl-5-nitro-1H-imidazole-1-yl)acetate
    • ethyl 2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetate
    • IMIDAZOLE-1-ACETIC ACID, 2-METHYL-5-NITRO-, ETHYL ESTER
    • 1016-40-6
    • DTXSID10144040
    • Ethyl (2-methyl-5-nitro-1H-imidazol-1-yl)acetate #
    • FT-0760824
    • 2-Methyl-5-nitroimidazole-1-acetic acid, ethyl ester
    • BRN 0617040
    • CKGGIKOPFUMXET-UHFFFAOYSA-N
    • 1H-Imidazole-1-acetic acid, 2-methyl-5-nitro-, ethyl ester
    • Oprea1_507904
    • DA-48368
    • Inchi: 1S/C8H11N3O4/c1-3-15-8(12)5-10-6(2)9-4-7(10)11(13)14/h4H,3,5H2,1-2H3
    • InChI Key: CKGGIKOPFUMXET-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C(=CN=C1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 213.07503
  • Monoisotopic Mass: 213.074956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 89.9

Experimental Properties

  • Density: 1.36
  • Boiling Point: 387.3°C at 760 mmHg
  • Flash Point: 188°C
  • Refractive Index: 1.573
  • PSA: 87.26
  • LogP: 1.18600
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